Cas no 90203-76-2 (1-Azabicyclo[3.2.1]octane,3-methyl-)

• Product Name: 1-Azabicyclo[3.2.1]octane,3-methyl-
• CAS No: 90203-76-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 798123
• PubChem ID: 20679129
• Update Time: 2025-04-19

1-Azabicyclo[3.2.1]octane,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane,3-methyl-
• 1-Azabicyclo[3.2.1]octane,3-methyl-(7CI)
• 3-methyl-1-azabicyclo[3.2.1]octane
• 4-METHYL-1-AZABICYCLO[3.2.1]OCTANE
• DTXSID50609360
• 90203-76-2
• SCHEMBL21095750

• Inchi： 1S/C8H15N/c1-7-4-8-2-3-9(5-7)6-8/h7-8H,2-6H2,1H3
• InChI Key： OUKQXOAUNXUAKO-UHFFFAOYSA-N
• SMILES： N12CCC(CC(C)C1)C2

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų